Cas no 1187160-88-8 (Methyl 4-aminopiperidine-1-carboxylate hydrochloride)

• Product Name: Methyl 4-aminopiperidine-1-carboxylate hydrochloride
• CAS No: 1187160-88-8
• MF: C₇H₁₅ClN₂O₂
• MW: 194.659200906754
• MDL: MFCD18377888
• CID: 1088821
• PubChem ID: 53256203
• Update Time: 2025-06-18

Methyl 4-aminopiperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminopiperidine-1-carboxylate hydrochloride
• methyl 4-aminopiperidine-1-carboxylate;hydrochloride
• Methyl 4-aminopiperidine-1-carboxylate--hydrogen chloride (1/1)
• SB41812
• AT23027
• 4-Aminopiperidine-1-carboxylic acid methyl ester hydrochloride
• 1187160-88-8
• methyl 4-aminopiperidine-1-carboxylate HCl
• DTXSID10693184
• DADTUVVFWZTHDZ-UHFFFAOYSA-N
• SCHEMBL4097350
• AKOS022174030
• Methyl4-aminopiperidine-1-carboxylatehydrochloride
• DB-198604
• 4-amino-piperidine-1-carboxylic acid methyl ester hydrochloride
• KS-6218
• EN300-188041

• MDL： MFCD18377888
• Inchi： 1S/C7H14N2O2.ClH/c1-11-7(10)9-4-2-6(8)3-5-9;/h6H,2-5,8H2,1H3;1H
• InChI Key： DADTUVVFWZTHDZ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(N1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 194.0822054g/mol
• Monoisotopic Mass: 194.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on Methyl 4-aminopiperidine-1-carboxylate hydrochloride

Methyl 4-aminopiperidine-1-carboxylate hydrochloride (CAS No. 1187160-88-8): A Comprehensive Overview

Methyl 4-aminopiperidine-1-carboxylate hydrochloride (CAS No. 1187160-88-8) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. This compound, characterized by its piperidine core and amine functional group, has garnered considerable attention due to its potential in modulating various biological pathways. The hydrochloride salt form enhances its solubility, making it a valuable intermediate in synthetic chemistry and a candidate for further derivatization.

The Methyl 4-aminopiperidine-1-carboxylate hydrochloride molecule exhibits a unique structural framework that allows it to interact with biological targets in multiple ways. Its piperidine ring is a common motif in many bioactive molecules, providing stability and facilitating binding to specific enzymes and receptors. The presence of an amine group at the 4-position enhances its reactivity, enabling further chemical modifications that can tailor its pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The Methyl 4-aminopiperidine-1-carboxylate hydrochloride has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in creating compounds that modulate neurotransmitter systems, offering potential treatments for neurological disorders.

In the realm of academic research, the Methyl 4-aminopiperidine-1-carboxylate hydrochloride has been utilized in the development of enzyme inhibitors. Its structural features allow it to mimic natural substrates or bind to allosteric sites on enzymes, thereby inhibiting their activity. This has been particularly relevant in the fight against antibiotic-resistant bacteria, where new inhibitors are urgently needed. The compound's ability to interact with bacterial enzymes without causing significant toxicity to human cells makes it a promising candidate for further investigation.

The synthesis of Methyl 4-aminopiperidine-1-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a piperidine precursor, followed by carboxylation and methylation steps to introduce the desired functional groups. The final step involves converting the free base into its hydrochloride salt to improve stability and solubility. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

The pharmacokinetic properties of Methyl 4-aminopiperidine-1-carboxylate hydrochloride are also subjects of intense study. Researchers are investigating how variations in its structure can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for designing drugs that achieve optimal therapeutic efficacy while minimizing side effects. Computational modeling and high-throughput screening techniques are being used to predict and enhance the pharmacokinetic behavior of derivatives based on this compound.

In conclusion, Methyl 4-aminopiperidine-1-carboxylate hydrochloride (CAS No. 1187160-88-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and biochemical research. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in developing innovative treatments for a wide range of diseases.